Cas no 922454-06-6 (N-4-(2,5-dichlorophenyl)-1,3-thiazol-2-yl-1-(4-fluorobenzenesulfonyl)piperidine-4-carboxamide)

• Product Name: N-4-(2,5-dichlorophenyl)-1,3-thiazol-2-yl-1-(4-fluorobenzenesulfonyl)piperidine-4-carboxamide
• CAS No: 922454-06-6
• MF: C₂₁H₁₈Cl₂FN₃O₃S₂
• MW: 514.420323848724
• CID: 5448260
• Update Time: 2025-06-08

N-4-(2,5-dichlorophenyl)-1,3-thiazol-2-yl-1-(4-fluorobenzenesulfonyl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(2,5-dichlorophenyl)-1,3-thiazol-2-yl]-1-(4-fluorophenyl)sulfonylpiperidine-4-carboxamide
• N-4-(2,5-dichlorophenyl)-1,3-thiazol-2-yl-1-(4-fluorobenzenesulfonyl)piperidine-4-carboxamide

• Inchi： 1S/C21H18Cl2FN3O3S2/c22-14-1-6-18(23)17(11-14)19-12-31-21(25-19)26-20(28)13-7-9-27(10-8-13)32(29,30)16-4-2-15(24)3-5-16/h1-6,11-13H,7-10H2,(H,25,26,28)
• InChI Key： VHAHJUURJOUIRO-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=C(F)C=C2)(=O)=O)CCC(C(NC2=NC(C3=CC(Cl)=CC=C3Cl)=CS2)=O)CC1

Additional information on N-4-(2,5-dichlorophenyl)-1,3-thiazol-2-yl-1-(4-fluorobenzenesulfonyl)piperidine-4-carboxamide

N-4-(2,5-dichlorophenyl)-1,3-thiazol-2-yl-1-(4-fluorobenzenesulfonyl)piperidine-4-carboxamide (CAS No. 922454-06-6): A Comprehensive Overview

N-4-(2,5-dichlorophenyl)-1,3-thiazol-2-yl-1-(4-fluorobenzenesulfonyl)piperidine-4-carboxamide (CAS No. 922454-06-6) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of thiazoles and is characterized by its unique structural features, including a piperidine ring, a thiazole moiety, and various substituents such as dichlorophenyl and fluorobenzenesulfonyl groups. These structural elements contribute to its diverse biological activities and make it a promising candidate for drug development.

The chemical structure of N-4-(2,5-dichlorophenyl)-1,3-thiazol-2-yl-1-(4-fluorobenzenesulfonyl)piperidine-4-carboxamide is highly intricate. The piperidine ring provides a flexible backbone that can adopt various conformations, which is crucial for its interaction with biological targets. The thiazole moiety, known for its bioisosteric properties, enhances the compound's pharmacological profile by improving its stability and binding affinity. The dichlorophenyl and fluorobenzenesulfonyl substituents further modulate the compound's physicochemical properties, such as solubility and lipophilicity, which are essential for optimizing its pharmacokinetic behavior.

Recent research studies have highlighted the potential of N-4-(2,5-dichlorophenyl)-1,3-thiazol-2-yl-1-(4-fluorobenzenesulfonyl)piperidine-4-carboxamide in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Studies have shown that this compound exhibits potent neuroprotective effects by inhibiting the aggregation of amyloid-beta peptides and reducing oxidative stress in neuronal cells. These findings suggest that it could be a valuable lead compound for developing new therapies for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, N-4-(2,5-dichlorophenyl)-1,3-thiazol-2-yl-1-(4-fluorobenzenesulfonyl)piperidine-4-carboxamide has also been investigated for its anti-inflammatory and antioxidant activities. Preclinical studies have demonstrated that it effectively reduces inflammation by inhibiting the production of pro-inflammatory cytokines and mediators such as TNF-alpha and IL-6. Furthermore, its antioxidant properties help to neutralize free radicals and prevent cellular damage, making it a potential candidate for treating inflammatory disorders like rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of N-4-(2,5-dichlorophenyl)-1,3-thiazol-2-yl-1-(4-fluorobenzenesulfonyl)piperidine-4-carboxamide has been extensively studied to optimize its therapeutic potential. Research has shown that it exhibits good oral bioavailability and a favorable distribution pattern in vivo. The compound is rapidly absorbed from the gastrointestinal tract and distributed to various tissues, including the brain. Its metabolic stability is another key advantage, as it undergoes minimal degradation in the liver, leading to prolonged plasma half-life and sustained therapeutic effects.

Clinical trials are currently underway to evaluate the safety and efficacy of N-4-(2,5-dichlorophenyl)-1,3-thiazol-2-yl-1-(4-fluorobenzenesulfonyl)piperidine-4-carboxamide in human subjects. Early-phase trials have demonstrated promising results with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials and ultimately bringing it to market as a novel therapeutic agent.

Moreover, the synthesis of N-4-(2,5-dichlorophenyl)-1,3-thiazol-2-yl-1-(4-fluorobenzenesulfonyl)piperidine-4-carboxamide has been optimized to ensure high yield and purity. Various synthetic routes have been explored to improve the efficiency of the process while minimizing environmental impact. One common approach involves the coupling of 2-aminothiazole with 4-fluorobenzene sulfonyl chloride followed by subsequent transformations to introduce the dichlorophenyl group and form the final product.

In conclusion, N-4-(2,5-dichlorophenyl)-1,3-thiazol-2-yl-1-(4-fluorobenzenesulfonyl)piperidine-4-carboxamide (CAS No. 922454-06-6) represents a promising molecule with a wide range of potential applications in medicinal chemistry. Its unique chemical structure and diverse biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds great promise for addressing unmet medical needs in various disease areas.